Cas no 81511-71-9 (N-(4-Nitro-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide)

N-(4-Nitro-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide structure
81511-71-9 structure
Product Name:N-(4-Nitro-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide
CAS No:81511-71-9
MF:C16H12N4O4S
MW:356.355881690979
CID:3070010
PubChem ID:2940430
Update Time:2025-09-21

N-(4-Nitro-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Nitro-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide
    • AKOS000371129
    • STK125564
    • N-(4-nitrophenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
    • CS-0367918
    • N-(4-nitrophenyl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)acetamide
    • 81511-71-9
    • MDL: MFCD01817498
    • Inchi: 1S/C16H12N4O4S/c21-14(17-12-6-8-13(9-7-12)20(22)23)10-25-16-19-18-15(24-16)11-4-2-1-3-5-11/h1-9H,10H2,(H,17,21)
    • InChI Key: IPEYOBIYNURYLB-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2C=CC=CC=2)O1)CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 356.05792605Da
  • Monoisotopic Mass: 356.05792605Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 139Ų

N-(4-Nitro-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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